Cas no 1005300-88-8 (2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• CAS No: 1005300-88-8
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5508304
• Update Time: 2025-11-01

2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• InChI Key： HALWCZUIQXUFSC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C(C)C)(=O)=O)=C(C)C=C(C)C=C1C

Additional information on 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

Introduction to 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1005300-88-8)

2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1005300-88-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique molecular structure that includes a tetrahydroquinoline moiety and a substituted benzene ring. The combination of these structural elements endows the compound with a range of potential biological activities and therapeutic applications.

The chemical structure of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide is characterized by its aromatic benzene ring substituted with three methyl groups at the 2-, 4-, and 6-positions. The sulfonamide group is attached to the benzene ring at the 1-position, and the tetrahydroquinoline moiety is linked through an amide bond to the sulfonamide nitrogen. The presence of the tetrahydroquinoline ring and the methylpropanoyl substituent adds complexity and potential for diverse interactions with biological targets.

Recent studies have explored the pharmacological properties of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide, highlighting its potential as a lead compound for drug development. One notable area of research is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide is in the field of neurodegenerative disorders. Research has shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings are particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and neuroprotective properties, 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide has also been investigated for its antimicrobial activity. Studies have demonstrated that it possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide has also been studied to assess its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide. These modifications aim to optimize its pharmacological properties while minimizing potential side effects. For example, substituting different functional groups on the benzene ring or altering the length of the alkyl chain in the tetrahydroquinoline moiety can significantly impact its biological activity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide in various therapeutic indications. Early results from phase I trials have shown promising outcomes with no major adverse events reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1， 2， 3， 4-tetrahydroquinolin -7 - yl ] benzene - 1 - sulfonamide (CAS No. 1005300 -88 -8) represents a promising candidate for drug development due to its diverse pharmacological activities and favorable pharmacokinetic profile. Ongoing research continues to uncover new applications and optimize its therapeutic potential across multiple disease areas.